Cas no 3964-81-6 (2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene)

2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene structure
3964-81-6 structure
Product Name:2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene
CAS No:3964-81-6
MF:C20H22N2
MW:290.402084827423
MDL:MFCD00242591
CID:305640
PubChem ID:19861
Update Time:2025-04-19

2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
    • 11-(1-methylpiperidin-4-ylidene)-5,6-dihydrobenzo[1,2]cyclohepta[3,4-b]pyridine
    • Azatadine
    • 11-(1-methyl-piperidin-4-ylidene)-6,11-dihydr
    • 6,11-dihydro-11-(1-methyl-4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
    • 6,11--dihydro-11-(N-methyl-4-piperidylidene)-5H-benzo-[5,6]-cyclohepta-[1,2-b]-pyridine
    • Azatadina
    • Azatadina [INN-Spanish]
    • Azatadine [INN:BAN]
    • Azatadine maleate
    • Azatadinum
    • Azatadinum [INN-Latin]
    • Azatidine
    • Optimine
    • Zadine
    • 2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene
    • AB01563291_01
    • SCHEMBL3721
    • 2-(1-methylpiperidin-4-ylidene)-4-azatricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaene
    • Dimethyl-2-propynylsulfonium bromide
    • D07482
    • Trinalin
    • FT-0662374
    • BDBM22868
    • 5H-BENZO(5,6)CYCLOHEPTA(1,2-B)PYRIDINE, 6,11-DIHYDRO-11-(1-METHYL-4-PIPERIDINYLIDENE)-
    • GTPL7119
    • AzatadineMaleate
    • 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
    • Tox21_112982
    • Q599160
    • HY-B0170
    • CHEBI:2946
    • 2-(1-methylpiperidin-4-ylidene)-4-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
    • 11-(1-Methyl-4-piperidinylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
    • 11-(N-methyl-4-piperidylidene)-6,11-dihydro-5H-benzo-[5,6]-cyclohepta[1,2-b]-pyridine
    • 11-(N-methyl-4-piperidylidene)-6,11-dihydro-5H-benzo-[5,6]-cyclohepta-[1,2-b]-pyridine
    • 6,11-Dihydro-11-(1-methyl-4-piperidylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
    • CS-2047
    • AB01563291_02
    • NCGC00182705-02
    • AZATADINE [VANDF]
    • 2-(1-methylpiperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8]pentadeca-1(15),3(8),4,6,11,13-hexaene
    • 11-(1-methylpiperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
    • EN300-127917
    • DTXSID6022636
    • 11-(1-Methyl-4-piperidinylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine #
    • C07774
    • NCGC00182705-01
    • NS00007570
    • AZATADINE [INN]
    • AZATADINE [MI]
    • DB00719
    • 94Z39NID6C
    • UNII-94Z39NID6C
    • 2-(1-methylpiperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,12,14-hexaene
    • 3964-81-6
    • DTXCID702636
    • CAS-3964-81-6
    • AZATADINE [WHO-DD]
    • Azatadine (INN)
    • AKOS030526143
    • Tox21_112982_1
    • 2-(1-methylpiperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3(8),4,6,11,13-hexaene
    • CHEMBL946
    • L001081
    • BRD-K77821588-364-01-2
    • BRD-K77821588-050-01-7
    • MDL： MFCD00242591
    • Inchi： 1S/C20H22N2/c1-22-13-10-16(11-14-22)19-18-7-3-2-5-15(18)8-9-17-6-4-12-21-20(17)19/h2-7,12H,8-11,13-14H2,1H3
    • InChI Key： SEBMTIQKRHYNIT-UHFFFAOYSA-N
    • SMILES： N1(C)CC/C(=C2/C3C(=CC=CN=3)CCC3C=CC=CC/2=3)/CC1

Computed Properties

  • Exact Mass: 290.17800
  • Monoisotopic Mass: 522.200216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 536
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: White or off white crystalline powder
  • Density: 1.127
  • Melting Point: 124-126°
  • Boiling Point: 450.1 °C at 760 mmHg
  • Flash Point: 226 °C
  • PSA: 16.13000
  • LogP: 3.64560

2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene Security Information

  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1-methylpiperidin-4-ylidene)-4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaene Pricemore >>

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